Cas no 391867-01-9 (L-Aspartic acid,N-[2-[[(1S)-1,2-dicarboxyethyl]amino]ethyl]-N-(1-oxododecyl)-)

L-Aspartic acid,N-[2-[[(1S)-1,2-dicarboxyethyl]amino]ethyl]-N-(1-oxododecyl)- structure
391867-01-9 structure
Product Name:L-Aspartic acid,N-[2-[[(1S)-1,2-dicarboxyethyl]amino]ethyl]-N-(1-oxododecyl)-
CAS No:391867-01-9
MF:C22H38N2O9
MW:474.545127391815
CID:1508160
Update Time:2024-08-24

L-Aspartic acid,N-[2-[[(1S)-1,2-dicarboxyethyl]amino]ethyl]-N-(1-oxododecyl)- Chemical and Physical Properties

Names and Identifiers

    • L-Aspartic acid,N-[2-[[(1S)-1,2-dicarboxyethyl]amino]ethyl]-N-(1-oxododecyl)-
    • L-Aspartic acid, N-[2-[[(1S)-1,2-dicarboxyethyl]amino]ethyl]-N-(1-oxododecyl)-
    • Inchi: 1S/C22H38N2O9/c1-2-3-4-5-6-7-8-9-10-11-18(25)24(17(22(32)33)15-20(28)29)13-12-23-16(21(30)31)14-19(26)27/h16-17,23H,2-15H2,1H3,(H,26,27)(H,28,29)(H,30,31)(H,32,33)/t16-,17-/m0/s1
    • InChI Key: ITKDEHRJUVXRHA-IRXDYDNUSA-N
    • SMILES: C(O)(=O)[C@H](CC(O)=O)N(CCN[C@H](C(O)=O)CC(O)=O)C(=O)CCCCCCCCCCC

Computed Properties

  • Exact Mass: 474.25784

Experimental Properties

  • Density: 1.235±0.06 g/cm3(Predicted)
  • Boiling Point: 647.0±55.0 °C(Predicted)
  • PSA: 181.54
  • pka: 2.10±0.23(Predicted)

L-Aspartic acid,N-[2-[[(1S)-1,2-dicarboxyethyl]amino]ethyl]-N-(1-oxododecyl)- Related Literature

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